Cas no 1361916-62-2 (4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine
• CAS No: 1361916-62-2
• MF: C₇H₂F₄N₂O
• MW: 206.097195148468
• CID: 4911873
• Update Time: 2025-08-05

4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F4N2O/c8-6-1-4(2-12)5(3-13-6)14-7(9,10)11/h1,3H
• InChI Key： SEQOSGBXSMDSMF-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC(=CC=1C#N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine

4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1361916-62-2) is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents at positions 2, 4, and 5. The presence of a cyano group (-CN), a fluorine atom (-F), and a trifluoromethoxy group (-OCF3) endows this molecule with unique electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine involves advanced methodologies in organic synthesis, often employing multi-step reactions with precise control over regioselectivity and stereoselectivity. Recent studies have highlighted the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key transformations in its preparation. For instance, the formation of the trifluoromethoxy group is typically achieved through nucleophilic aromatic substitution or coupling reactions under specific conditions.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The cyano group acts as an electron-withdrawing substituent, enhancing the molecule's ability to participate in hydrogen bonding and π-interactions—key features for drug-receptor interactions. Recent research has explored its potential as a lead compound in anti-cancer drug discovery, where it has shown promising activity against various cancer cell lines.

In addition to its pharmaceutical applications, 4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine has found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The fluorinated substituents contribute to increased stability and improved charge transport properties, which are critical for high-performance electronic devices.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound. Researchers have focused on reducing the use of hazardous reagents and improving reaction efficiency by employing catalytic systems and microwave-assisted synthesis techniques.

The structural versatility of 4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine allows for further functionalization to tailor its properties for specific applications. For example, substitution at the cyano group can lead to derivatives with enhanced solubility or bioavailability, while modifications at the trifluoromethoxy group can influence its electronic characteristics.

In conclusion, 4-Cyano-2-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1361916-62-2) stands as a testament to the ingenuity of modern synthetic chemistry. Its diverse applications across pharmaceuticals, materials science, and beyond underscore its importance as a versatile building block in contemporary chemical research.